3-[2-[1-(6-Hydroxy-6-methylheptan-2-yl)-7a-methyl-1,2,3,3a,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-3-en-1-ol

• IUPAC Name: 3-[2-[1-(6-hydroxy-6-methylheptan-2-yl)-7a-methyl-1,2,3,3a,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-3-en-1-ol
• InChI: InChI=1S/C27H44O2/c1-19-10-13-23(28)18-22(19)12-11-21-9-7-17-27(5)24(14-15-25(21)27)20(2)8-6-16-26(3,4)29/h9,11-12,20,23-25,28-29H,6-8,10,13-18H2,1-5H3
• InChI Key: UVVWRMXOHIVZBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(CC(CC1)O)C=CC2=CCCC3(C2CCC3C(C)CCCC(C)(C)O)C
• Molecular Formula: C27H44O2
• Molecular Weight: 400.6 g/mol

Description

This compound belongs to the class of organic compounds known as vitamin D and derivatives. These are compounds containing a secosteroid backbone, usually secoergostane or secocholestane.

Molecular Structure Analysis

The molecular structure of this compound was elucidated by spectroscopic analysis, including high-resolution mass spectroscopy, and 1D and 2D NMR techniques. The HR-ESI (+)MS data revealed a pseudo-molecular ion consistent with the molecular formula C18H27NO5.

Physical And Chemical Properties Analysis

The compound is described as a colorless amorphous powder. More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the current resources.

Scientific Research Applications

• Catalysis and Chemical Transformations : Studies on the aromatization of hydrocarbons, as mentioned in research on platinum-alumina catalysts, indicate the potential for chemical compounds with complex structures to participate in or be the result of catalytic processes (Pines & Nogueira, 1981) Read more.

• Pharmacological Studies and Drug Development : Compounds with intricate structures are often evaluated for their pharmacological properties. For example, research into the development of new anticancer drugs explores compounds for tumor specificity and reduced toxicity to healthy cells (Sugita et al., 2017) Read more.

• Material Science and Organic Electronics : The development of materials for organic light-emitting diodes (OLEDs) involves the synthesis and application of organic compounds with specific electronic properties. The review on BODIPY-based materials for OLEDs exemplifies the relevance of chemical synthesis in creating novel materials for electronic applications (Squeo & Pasini, 2020) Read more.

Mechanism of Action

Target of Action

It is known that similar compounds are often involved in interactions with various proteins or receptors within the body .

Mode of Action

The exact mode of action of this compound is currently unknown. It is likely that it interacts with its targets in a manner similar to other structurally related compounds, potentially leading to changes in cellular processes .

Biochemical Pathways

It is plausible that it may influence various metabolic or signaling pathways, given the structural complexity and potential for diverse interactions .

Pharmacokinetics

These properties are crucial in determining the bioavailability of the compound, which in turn influences its efficacy .

Result of Action

It is likely that its interaction with cellular targets leads to changes in cellular function or signaling .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interactions with its targets .